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Compound of Interest

Compound Name: D-Ribose-1,2-13C2

Cat. No.: B12386646 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of D-
Ribose-1,2-13C2, a stable isotope-labeled compound. The following procedures are designed

to ensure the safety of laboratory personnel and maintain the integrity of the product.

Hazard Identification and Safety Precautions
D-Ribose-1,2-13C2 is a stable, non-radioactive isotopically labeled form of D-Ribose. While a

specific Safety Data Sheet (SDS) for D-Ribose-1,2-13C2 is not readily available, the SDS for

its non-labeled counterpart, D-Ribose, indicates that it is not a hazardous substance.[1]

However, it is prudent to handle all chemicals with care and adhere to good laboratory

practices.

Key Safety Information:

Hazard Class: Not classified as hazardous.[1]

Combustibility: It is a combustible solid.

Inhalation: Avoid inhalation of dust.

Skin and Eye Contact: May cause irritation upon contact.

Ingestion: May be harmful if swallowed in large quantities.
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Personal Protective Equipment (PPE)
The following personal protective equipment is recommended to ensure minimal exposure and

prevent contamination when handling D-Ribose-1,2-13C2.

PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement to

protect against dust particles.

[2][3]

Goggles

Recommended when there is

a risk of splashing during

solution preparation.[2][3]

Hand Protection Nitrile Gloves

Provides adequate protection

for incidental contact.[2][4] It is

advisable to inspect gloves

before use.[4]

Body Protection Laboratory Coat
Protects skin and clothing from

potential spills.[2][3][5]

Respiratory Protection N95 Respirator or equivalent

Recommended when handling

the powder outside of a fume

hood or glove box to prevent

inhalation of dust.[3]

Handling and Storage Procedures
Proper handling and storage are vital to maintain the chemical and isotopic purity of D-Ribose-
1,2-13C2.

Operational Plan:

Receiving and Inspection: Upon receipt, visually inspect the container for any damage.
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Storage: Store the compound in a tightly sealed container in a cool, dry, and well-ventilated

area, away from strong oxidizing agents.[1][6]

Weighing and Aliquoting:

Perform all weighing and aliquoting in a designated area, such as a chemical fume hood

or a glove box, to prevent contamination and inhalation of dust.

Use clean, dedicated spatulas and weighing boats.

Solution Preparation:

When preparing solutions, add the solid to the solvent slowly to avoid splashing.

Ensure the solvent is compatible with D-Ribose. Water is a common solvent.
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As D-Ribose is not classified as a hazardous material, its disposal is straightforward. However,

it is essential to adhere to local, state, and federal regulations.

Disposal Steps:

Waste Collection:

Solid Waste: Collect excess solid D-Ribose-1,2-13C2 and any contaminated disposable

materials (e.g., weighing boats, gloves) in a designated, clearly labeled waste container.

Liquid Waste: Collect aqueous solutions of D-Ribose-1,2-13C2 in a separate, labeled

container. Do not pour down the drain unless permitted by local regulations.[6]

Disposal Method:

Dispose of the chemical waste through a licensed professional waste disposal service.[6]

Handle uncleaned containers as you would the product itself.

Emergency Procedures
In case of accidental exposure or spills, follow these procedures:
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Incident First Aid / Spill Response

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Remove contaminated clothing and wash the

affected area with soap and water.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek medical attention if

irritation persists.[1][7]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek medical advice.

Spill

For small spills of the solid, sweep up carefully,

avoiding dust generation, and place in a suitable

container for disposal.[1][7] For liquid spills,

absorb with an inert material and place in a

chemical waste container. Ensure the area is

well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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